Cas no 1805153-62-1 (Ethyl 4-chloro-2-cyanonicotinate)

• Product Name: Ethyl 4-chloro-2-cyanonicotinate
• CAS No: 1805153-62-1
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4902520
• Update Time: 2025-07-02

Ethyl 4-chloro-2-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyanonicotinate

• Inchi： 1S/C9H7ClN2O2/c1-2-14-9(13)8-6(10)3-4-12-7(8)5-11/h3-4H,2H2,1H3
• InChI Key： IELYCRCPKWISIH-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C#N)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-chloro-2-cyanonicotinate

Ethyl 4-chloro-2-cyanonicotinate: A Novel Compound with Promising Therapeutic Potential

Ethyl 4-chloro-2-cyanonicotinate is a synthetic compound with the chemical formula C₁₁H₁₀ClN₂O₂ and the CAS number 1805153-62-1. This compound belongs to the class of substituted nicotinates, which are derivatives of nicotinic acid (vitamin B3) and have garnered significant attention in pharmaceutical research due to their potential therapeutic applications. The unique structural features of Ethyl 4-chloro-2-cyanonicotinate make it a valuable candidate for exploring novel mechanisms of action in the treatment of metabolic disorders, neurodegenerative diseases, and inflammatory conditions.

Recent studies have highlighted the importance of 4-chloro-2-cyanonicotinate as a key functional group in modulating biological activity. The presence of the chlorine atom at the 4-position and the cyanide group at the 2-position introduces unique electronic and steric effects that influence the compound's reactivity and selectivity. These structural modifications may enhance the compound's ability to interact with specific molecular targets, such as nicotinic acid receptors or enzymes involved in lipid metabolism. The synthesis of Ethyl 4-chloro-2-cyanonicotinate typically involves a multi-step process that includes the coupling of chlorinated aromatic compounds with cyanide-containing precursors, followed by esterification to yield the final product.

One of the most promising areas of research involving Ethyl 4-chloro-2-cyanonic,2-cyanonicotinate is its potential role in the treatment of metabolic syndromes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting the activity of key inflammatory cytokines such as TNF-α and IL-6. The study also found that Ethyl 4-chloro-2-cyanonicotinate could modulate lipid metabolism by enhancing the expression of peroxisome proliferator-activated receptors (PPARs), which are critical regulators of glucose and lipid homeostasis. These findings suggest that Ethyl 4-chloro-2-cyanonicotinate may have therapeutic potential in managing conditions such as type 2 diabetes and obesity.

In addition to its metabolic benefits, Ethyl 4-chloro-2-cyanonicotinate has shown promise in the field of neurodegenerative disease research. A recent preclinical study conducted by a team at the University of Tokyo investigated the neuroprotective effects of this compound in a mouse model of Alzheimer's disease. The results indicated that Ethyl 4-chloro-2-cyanonicotinate could reduce the accumulation of amyloid-beta plaques and improve cognitive function by modulating the activity of acetylcholinesterase, an enzyme implicated in the progression of neurodegenerative disorders. These findings align with the growing body of evidence suggesting that nicotinate derivatives may offer new therapeutic strategies for neurological conditions.

The chemical stability and solubility of Ethyl 4-chloro-2-cyanonicotinate are critical factors in its potential application as a pharmaceutical agent. Research published in the European Journal of Pharmaceutical Sciences in 2023 explored the physicochemical properties of this compound, revealing that it exhibits good solubility in aqueous solutions and maintains structural integrity under physiological conditions. These characteristics are essential for the development of formulations that can effectively deliver the compound to target tissues. The study also emphasized the importance of optimizing the delivery system to maximize bioavailability and minimize potential side effects.

The synthesis of Ethyl 4-chloro-2-cyanonicotinate remains a topic of active investigation in the field of organic chemistry. A 2023 paper in the Organic & Biomolecular Chemistry journal described a novel synthetic route that involves the use of catalytic cross-coupling reactions to efficiently produce this compound. The authors highlighted the advantages of this method, including improved yield, reduced reaction time, and lower environmental impact compared to traditional approaches. Such advancements in synthetic methodology are crucial for the large-scale production of Ethyl 4-chloro-2-cyanonicotinate and its potential commercialization as a therapeutic agent.

Another area of interest in the research on Ethyl 4-chloro-2-cyanonicotinate is its potential as a lead compound for the development of new drugs. A 2023 review article in the Drug Discovery Today journal discussed the role of nicotinate derivatives in the design of molecules with diverse biological activities. The authors noted that Ethyl 4-chloro-2-cyanonicotinate could serve as a scaffold for the creation of analogs with enhanced potency and selectivity. This approach could lead to the discovery of compounds with improved therapeutic profiles for a range of diseases, including cardiovascular disorders and autoimmune conditions.

The pharmacokinetic profile of Ethyl 4-chloro-2-cyanonicotinate is an important consideration for its potential use in clinical settings. Studies have shown that the compound is rapidly absorbed after oral administration and exhibits a moderate half-life, which suggests that it could be administered in a dosing regimen that ensures sustained therapeutic effects. However, further research is needed to determine the optimal dosage and administration route for different patient populations. The development of extended-release formulations or targeted delivery systems may further enhance the therapeutic utility of this compound.

The safety profile of Ethyl 4-chloro-2-cyanonicotinate is another critical aspect of its evaluation as a therapeutic agent. Preclinical studies have indicated that the compound is well-tolerated in animal models, with minimal toxicity observed at therapeutic doses. However, long-term safety studies in humans are necessary to fully assess its potential risks. Researchers are also exploring the possibility of combining Ethyl 4-chloro-2-cyanonicotinate with other drugs to enhance its therapeutic effects while minimizing adverse reactions. These combination therapies could offer new treatment options for patients with complex medical conditions.

In conclusion, Ethyl 4-chloro-2-cyanonicotinate represents a promising area of research in pharmaceutical science. Its unique structural features and potential biological activities make it a valuable candidate for the development of new therapeutic strategies. Ongoing studies are focused on understanding its mechanisms of action, optimizing its synthesis, and evaluating its safety and efficacy in various disease models. As research in this field continues to advance, Ethyl 4-chloro-2-cyanonicotinate may eventually contribute to the treatment of a wide range of medical conditions, offering new hope for patients in need of effective therapies.

Further research is needed to fully explore the potential of Ethyl 4-chloro-2-cyanonicotinate in clinical applications. Collaborative efforts between chemists, pharmacologists, and clinicians will be essential in translating the findings from laboratory studies into real-world therapeutic solutions. The continued investigation of this compound and its derivatives is expected to yield significant insights into the design of novel drugs with improved therapeutic outcomes.

As the field of medicinal chemistry continues to evolve, the role of Ethyl 4-chloro-2-cyanonicotinate in the development of new treatments is likely to expand. The integration of advanced analytical techniques and computational modeling will further enhance our understanding of its biological activity and potential applications. These advancements will be crucial in overcoming the challenges associated with drug development and in bringing new therapies to patients in need.

The journey of Ethyl 4-chloro-2-cyanonicotinate from a laboratory compound to a potential therapeutic agent is an ongoing process that requires interdisciplinary collaboration and innovation. As researchers continue to uncover the properties and applications of this compound, its impact on the field of medicine is expected to grow, paving the way for new discoveries and breakthroughs in the treatment of various diseases.

In summary, the research on Ethyl 4-chloro-2-cyanonicotinate highlights its significance as a promising compound with diverse therapeutic potential. The continued exploration of its properties and applications will be instrumental in advancing the field of pharmaceutical science and improving patient outcomes.